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Compound of Interest

Compound Name: BDM44768

Cat. No.: B15499503 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
BDM44768 is a potent and selective catalytic-site inhibitor of the insulin-degrading enzyme

(IDE). It has been identified as a valuable research tool for studying the physiological roles of

IDE. BDM44768 inhibits human IDE with an IC₅₀ of approximately 60 nM and demonstrates

high selectivity over other metalloproteases.[1][2] In mouse models, BDM44768 has been

shown to modulate insulin signaling and glucose metabolism, making it a critical compound for

studies related to diabetes, Alzheimer's disease, and other metabolic disorders where IDE

activity is implicated.

These application notes provide detailed protocols for the preparation and administration of

BDM44768 to mouse models, based on currently available data.

Data Presentation
The following table summarizes the key quantitative data for the use of BDM44768 in mouse

models.
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Parameter Value Reference

Chemical Formula C₂₄H₂₂FN₅O₃ [1]

Molecular Weight 447.47 g/mol [1]

CAS Number 2011754-00-8 [1][2][3]

In Vitro IC₅₀ (human IDE) ~60 nM [1][2]

Recommended Dosage Range

(in vivo)
30 - 50 mg/kg [1]

Administration Route Intraperitoneal (IP) [1][2]

Pharmacokinetic Profile (50

mg/kg IP)

Plasma Cₘₐₓ ~9 µM [1]

Half-life ~80 minutes [1]

Observed In Vivo Effects

Increased insulin signaling,

acute glucose intolerance (in

wild-type mice)

[1][2]

Experimental Protocols
Preparation of BDM44768 for Injection
Materials:

BDM44768 powder

Sterile vehicle (e.g., DMSO, saline, or a combination, depending on solubility and

institutional guidelines)

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (e.g., 27-30 gauge)
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Protocol:

Determine the required concentration: Based on the desired dosage (e.g., 50 mg/kg) and the

average weight of the mice in the study, calculate the required concentration of the

BDM44768 solution. For example, for a 25g mouse receiving a 50 mg/kg dose, you will need

1.25 mg of BDM44768. If the injection volume is 100 µL, the required concentration is 12.5

mg/mL.

Solubilization: Due to the hydrophobic nature of many small molecule inhibitors, a suitable

solvent is required. While specific solubility data for BDM44768 is not detailed in the search

results, a common starting point for in vivo studies is to dissolve the compound in a small

amount of DMSO and then dilute it with a sterile vehicle like saline or PBS to the final

concentration.

Caution: The final concentration of DMSO should be kept to a minimum (typically <10% of

the total injection volume) to avoid toxicity.

Preparation Steps: a. Weigh the required amount of BDM44768 powder in a sterile

microcentrifuge tube. b. Add the minimum required volume of DMSO to dissolve the powder

completely. Vortex if necessary. c. Gradually add the sterile vehicle (e.g., saline) to reach the

final desired concentration, vortexing between additions to ensure the solution remains

homogenous. d. Visually inspect the solution for any precipitation. If precipitation occurs,

further optimization of the vehicle may be necessary. e. Prepare the solution fresh on the day

of the experiment.

Intraperitoneal (IP) Administration of BDM44768
Materials:

Prepared BDM44768 solution

Mouse restraint device (optional, but recommended for safe handling)

Sterile syringes and needles (27-30 gauge)

70% ethanol for disinfection
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Protocol:

Animal Handling and Restraint: a. Gently restrain the mouse, ensuring a firm but not

restrictive grip. The scruff of the neck can be held to immobilize the head and body. b.

Position the mouse to expose the abdomen. The mouse should be tilted slightly with its head

downwards to cause the abdominal organs to shift cranially, reducing the risk of accidental

puncture.

Injection Procedure: a. Draw the calculated volume of the BDM44768 solution into a sterile

syringe. b. Locate the injection site in the lower right or left quadrant of the abdomen,

avoiding the midline to prevent injury to the bladder and major blood vessels. c. Insert the

needle at a 15-20 degree angle. d. Gently aspirate to ensure no blood (indicating vessel

puncture) or yellowish fluid (indicating bladder puncture) is drawn into the syringe. If either is

observed, withdraw the needle and inject at a different site with a fresh needle. e. Slowly

inject the solution into the peritoneal cavity. f. Withdraw the needle and return the mouse to

its cage.

Post-injection Monitoring: a. Observe the mouse for any immediate adverse reactions, such

as distress or signs of pain at the injection site. b. Monitor the animals according to the

experimental plan and institutional guidelines.

Visualizations
Signaling Pathway of BDM44768 Action
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Caption: Mechanism of BDM44768 action on IDE.

Experimental Workflow for In Vivo Studies
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Caption: Workflow for BDM44768 administration in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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